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Introduction: 2-Hydroxybenzenesulfonic acid, also known as o-phenolsulfonic acid, is an

aromatic organic compound with the chemical formula C₆H₆O₄S.[1][2][3] It is an arenesulfonic

acid characterized by a phenol group substituted with a sulfo group at the ortho (C-2) position.

[1][4][5] This compound and its isomers are utilized in various industrial applications, including

as laboratory reagents, in water analysis, and in the manufacturing of pharmaceuticals and

dyes.[4][6] This technical guide provides a comprehensive overview of its core physicochemical

properties, experimental protocols for its synthesis and analysis, and logical workflows.

Physicochemical Properties
The key physicochemical properties of 2-hydroxybenzenesulfonic acid are summarized in the

tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

Appearance

Yellowish liquid, turns brown

on exposure to air (as a

mixture of ortho and para

isomers).[4][6]

[4][6]

Molecular Formula C₆H₆O₄S [1][2][3]

Molecular Weight 174.18 g/mol [1][2][3]

Melting Point 145 °C (decomposes) [4][6][7]

Boiling Point 275.14°C (rough estimate) [5]

Density 1.384 (estimate) [4][5]

Solubility
Miscible with water and

alcohol.[4][6]
[4][6]

Stability

Hygroscopic.[6] Stable, but

incompatible with strong

oxidizing agents.[8]

[6][8]

Table 2: Chemical and Spectroscopic Properties
Property Value Source(s)

IUPAC Name 2-hydroxybenzenesulfonic acid [1]

CAS Number 609-46-1 [1][2][5]

pKa -0.60±0.15 (Predicted) [5]

LogP (XLogP3) 1.71970 [4]

Canonical SMILES
C1=CC=C(C(=C1)O)S(=O)

(=O)O
[1]

InChI Key
IULJSGIJJZZUMF-

UHFFFAOYSA-N
[1]

Experimental Protocols
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Synthesis via Sulfonation of Phenol
A common method for the synthesis of hydroxybenzenesulfonic acids is the sulfonation of

phenol.

Methodology: If phenol is sulfonated with an equivalent amount of 100% sulfuric acid under

mild conditions, a mixture of 2-hydroxybenzenesulfonic acid and 4-hydroxybenzenesulfonic

acid is produced, typically in a ratio of approximately 2:3.[5][6] The 2-hydroxybenzenesulfonic

acid can then be isolated from this mixture, for instance, via its monobarium salt.[5]

A purer form of the compound can be obtained by diazotizing 2-aminobenzenesulfonic acid and

subsequently boiling it under acidic conditions.[5]
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Synthesis workflow for 2-hydroxybenzenesulfonic acid.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis

and quantification of phenolic acids, including 2-hydroxybenzenesulfonic acid.
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General Protocol: A reverse-phase HPLC method can be employed for the analysis.[9] The

separation is typically carried out on a suitable column, such as a C18 or a specialized mixed-

mode column.[9][10] The mobile phase often consists of a mixture of an organic solvent (e.g.,

acetonitrile or methanol) and an aqueous buffer (e.g., phosphate buffer), with the pH adjusted

to ensure proper separation.[9][11] Detection is commonly performed using a UV-Vis detector,

as aromatic compounds like 2-hydroxybenzenesulfonic acid absorb ultraviolet light.[12] The

retention time and peak area are used for qualitative and quantitative analysis, respectively.

Sample Preparation
HPLC System

Data Analysis

Sample containing
2-hydroxybenzenesulfonic acid

Dissolution in
Mobile Phase Filtration Autosampler/

Manual Injection
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(e.g., C18)

Mobile Phase
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UV-Vis Detector Chromatogram Generation Peak Integration &
Quantification

Click to download full resolution via product page

General workflow for HPLC-UV analysis.

Signaling Pathways and Biological Activity
Currently, there is limited specific information available in the public domain regarding the

detailed signaling pathways directly involving 2-hydroxybenzenesulfonic acid. It is identified as

a metabolite, but its precise roles in biological cascades are not well-documented.[1] Research

on similar compounds, such as Schiff bases derived from 3-amino-4-hydroxybenzenesulfonic

acid, has explored their potential as chemosensors and their antioxidant properties, suggesting

that derivatives of hydroxybenzenesulfonic acids could have interesting biological activities.[13]

Further research is required to elucidate any specific interactions with cellular signaling

pathways.

Conclusion
2-Hydroxybenzenesulfonic acid is a well-characterized compound with established

physicochemical properties. Its synthesis from phenol is straightforward, though it results in a

mixture of isomers requiring further purification. Standard analytical techniques like HPLC-UV

are effective for its identification and quantification. While its direct involvement in specific
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biological signaling pathways remains an area for future investigation, its chemical structure

provides a basis for the development of derivatives with potential applications in various

scientific and industrial fields. This guide serves as a foundational resource for professionals

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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